![molecular formula C22H26N2O3 B2448730 N-(1-isopentyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-3-methoxybenzamide CAS No. 941911-52-0](/img/structure/B2448730.png)
N-(1-isopentyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-3-methoxybenzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-(1-isopentyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-3-methoxybenzamide, also known as JWH-018, is a synthetic cannabinoid that was first synthesized in 1995 by John W. Huffman. It belongs to the family of synthetic cannabinoids, which are chemically designed to mimic the effects of delta-9-tetrahydrocannabinol (THC), the main psychoactive ingredient found in marijuana. JWH-018 has gained popularity as a recreational drug due to its ability to produce similar effects to THC, but with greater potency and longer-lasting effects.
Scientific Research Applications
Synthetic Applications and Chemical Properties
The compound's utility in synthetic chemistry, particularly in Rh(III)-catalyzed reactions, is notable. For instance, Rakshit et al. (2011) highlighted the efficiency of Rh(III)-catalyzed oxidative olefination by directed C-H bond activation of N-methoxybenzamides, showcasing a method that could potentially be applied to the synthesis or modification of the compound . This process is characterized by its mildness, practicality, selectivity, and high yield, demonstrating the compound's relevance in the selective formation of valuable tetrahydroisoquinolinone products (Rakshit et al., 2011).
Potential Therapeutic Applications
In the realm of potential therapeutic applications, several studies have explored the activities of related tetrahydroisoquinolinyl-benzamides. Chan et al. (1998) and Chan et al. (2000) identified a series of N-(tetrahydroisoquinolinyl)-2-methoxybenzamides with significant anticonvulsant activity in animal models, indicating the promising pharmacological potential of compounds within this class for the treatment of convulsions (Chan et al., 1998); (Chan et al., 2000).
Additionally, the study by Dehdashti et al. (2013) on the safety, dosimetry, and feasibility of imaging tumor proliferation using a cellular proliferative marker in patients with newly diagnosed malignant neoplasms offers insights into the potential diagnostic applications of related compounds in oncology (Dehdashti et al., 2013).
properties
IUPAC Name |
3-methoxy-N-[1-(3-methylbutyl)-2-oxo-3,4-dihydroquinolin-6-yl]benzamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H26N2O3/c1-15(2)11-12-24-20-9-8-18(13-16(20)7-10-21(24)25)23-22(26)17-5-4-6-19(14-17)27-3/h4-6,8-9,13-15H,7,10-12H2,1-3H3,(H,23,26) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LWXFGEGINPYUGL-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)CCN1C(=O)CCC2=C1C=CC(=C2)NC(=O)C3=CC(=CC=C3)OC |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H26N2O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
366.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.